![molecular formula C15H21ClN2OS B4692475 1-{[(4-chlorobenzyl)thio]acetyl}-4-ethylpiperazine](/img/structure/B4692475.png)
1-{[(4-chlorobenzyl)thio]acetyl}-4-ethylpiperazine
Overview
Description
1-{[(4-chlorobenzyl)thio]acetyl}-4-ethylpiperazine, also known as CPTP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. CPTP is a piperazine derivative that has been synthesized for its ability to target specific receptors in the body, making it a promising candidate for use in the development of new drugs.
Mechanism of Action
The mechanism of action of 1-{[(4-chlorobenzyl)thio]acetyl}-4-ethylpiperazine is not fully understood, but it is believed to act on specific receptors in the body, including the sigma-1 receptor and the dopamine receptor. By targeting these receptors, 1-{[(4-chlorobenzyl)thio]acetyl}-4-ethylpiperazine can modulate various cellular processes, leading to its therapeutic effects.
Biochemical and Physiological Effects:
1-{[(4-chlorobenzyl)thio]acetyl}-4-ethylpiperazine has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth and induction of apoptosis, reduction of inflammation, and neuroprotective effects. These effects are believed to be mediated by the compound's ability to target specific receptors in the body.
Advantages and Limitations for Lab Experiments
One advantage of using 1-{[(4-chlorobenzyl)thio]acetyl}-4-ethylpiperazine in lab experiments is its specificity for certain receptors, which allows researchers to target specific cellular processes. However, one limitation is the lack of understanding of the compound's mechanism of action, which makes it difficult to predict its effects in different experimental contexts.
Future Directions
Future research on 1-{[(4-chlorobenzyl)thio]acetyl}-4-ethylpiperazine could focus on further elucidating its mechanism of action, as well as exploring its potential therapeutic applications in different disease contexts. Additionally, researchers could investigate the use of 1-{[(4-chlorobenzyl)thio]acetyl}-4-ethylpiperazine in combination with other drugs to enhance its therapeutic effects. Overall, 1-{[(4-chlorobenzyl)thio]acetyl}-4-ethylpiperazine represents a promising compound for future research in the field of drug development and disease treatment.
Scientific Research Applications
1-{[(4-chlorobenzyl)thio]acetyl}-4-ethylpiperazine has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurological disorders. In cancer research, 1-{[(4-chlorobenzyl)thio]acetyl}-4-ethylpiperazine has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. Inflammation research has shown that 1-{[(4-chlorobenzyl)thio]acetyl}-4-ethylpiperazine can reduce inflammation by inhibiting the production of inflammatory cytokines. In neurological research, 1-{[(4-chlorobenzyl)thio]acetyl}-4-ethylpiperazine has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
properties
IUPAC Name |
2-[(4-chlorophenyl)methylsulfanyl]-1-(4-ethylpiperazin-1-yl)ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21ClN2OS/c1-2-17-7-9-18(10-8-17)15(19)12-20-11-13-3-5-14(16)6-4-13/h3-6H,2,7-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRCOARHQGYOYMP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)CSCC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21ClN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.